Cas no 31100-33-1 (1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-, hydrazide)

• Product Name: 1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-, hydrazide
• CAS No: 31100-33-1
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 3935530
• Update Time: 2025-03-29

1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-, hydrazide
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-methyl-, hydrazide

• Inchi： 1S/C4H7N5O/c1-2-6-3(9-8-2)4(10)7-5/h5H2,1H3,(H,7,10)(H,6,8,9)
• InChI Key： SFVLQYWMUCPORB-UHFFFAOYSA-N
• SMILES： N1C(C(NN)=O)=NC(C)=N1

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Melting Point: 240 °C
• pka: 9.08±0.40(Predicted)